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Abstract

Endothion is an organophosphate insecticide and acaricide, now considered obsolete, that
was historically used for the control of various agricultural pests. This technical guide provides
a comprehensive overview of the discovery, history, synthesis, and mechanism of action of
Endothion. It includes detailed experimental protocols, quantitative toxicological and efficacy
data, and a summary of its regulatory history. The document aims to serve as a thorough
resource for researchers and professionals in the fields of pesticide science and drug
development.

Introduction

Endothion, chemically known as S-[(5-Methoxy-4-oxo-4H-pyran-2-yl)methyl] O,O-dimethyl
phosphorothioate, is a member of the organophosphate class of pesticides.[1][2] Like other
organophosphates, its mode of action is the inhibition of the enzyme acetylcholinesterase
(AChE), a critical component of the nervous system in both insects and mammals.[1][3]
Endothion was developed for the control of sap-feeding insects and mites in various orchard
and field crops.[3] However, due to concerns regarding its toxicity and environmental impact, its
use has been discontinued worldwide. This guide delves into the scientific and historical
aspects of Endothion, providing a detailed technical summary for scientific and research
audiences.
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Discovery and History

The development of Endothion is associated with major agrochemical companies of the mid-
20th century, including FMC Corporation and Rhone-Poulenc. It was assigned the
developmental codes FMC 5767, NIA 5767, and ENT 24653, and also known by trade names
such as Endocide and Exothion. While the specific individuals credited with its initial discovery
are not prominently documented in publicly available literature, its emergence falls within the
broader post-World War Il era of rapid development of synthetic organic pesticides. The WHO
Recommended Classification of Pesticides by Hazard now identifies endothion as an active
ingredient believed to be obsolete or discontinued for use as a pesticide.

Chemical Synthesis

The synthesis of Endothion involves a multi-step chemical process. The key starting material
is kojic acid, which undergoes methylation and subsequent chlorination to form 2-chloromethyl-
5-methoxy-4-pyrone. This intermediate is then condensed with sodium O,O-dimethyl
phosphorothioate to yield the final product, Endothion.

Experimental Protocol: Synthesis of Endothion

The following is a representative experimental protocol for the synthesis of Endothion, based
on the described chemical pathway.

Step 1: Methylation of Kojic Acid
» Dissolve kojic acid in a suitable solvent (e.g., dimethylformamide).

e Add a methylating agent, such as dimethyl sulfate, in the presence of a base (e.g.,
potassium carbonate).

o Heat the reaction mixture under reflux for several hours.

o After cooling, pour the mixture into water and extract the product with an organic solvent
(e.g., ethyl acetate).

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure to obtain 5-methoxy-2-(hydroxymethyl)-4H-pyran-4-one.
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Step 2: Chlorination of 5-methoxy-2-(hydroxymethyl)-4H-pyran-4-one

Dissolve the product from Step 1 in a suitable chlorinated solvent (e.g., dichloromethane).
Cool the solution in an ice bath.

Slowly add a chlorinating agent, such as thionyl chloride, dropwise.

Allow the reaction to stir at room temperature until completion (monitored by TLC).
Carefully quench the reaction with water and separate the organic layer.

Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure to yield 2-(chloromethyl)-5-methoxy-4H-pyran-4-one.

Step 3: Synthesis of Sodium O,O-dimethyl phosphorothioate

In a separate reaction vessel, react O,0-dimethyl phosphonothioic acid with a sodium base
(e.g., sodium methoxide) in an anhydrous solvent (e.g., methanol).

Stir the reaction at room temperature until the salt precipitates.

Isolate the sodium O,0O-dimethyl phosphorothioate by filtration and dry under vacuum.

Step 4: Condensation to form Endothion

Dissolve the 2-(chloromethyl)-5-methoxy-4H-pyran-4-one from Step 2 in an appropriate
solvent (e.g., acetone).

Add the sodium O,0-dimethyl phosphorothioate from Step 3 to the solution.
Heat the reaction mixture under reflux for several hours.
Monitor the reaction progress by TLC.

After completion, cool the reaction mixture and filter to remove any inorganic salts.
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e Concentrate the filtrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel to obtain pure Endothion.
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Figure 1: Synthetic pathway of Endothion.

Mechanism of Action

Endothion, as an organophosphate insecticide, functions by inhibiting the enzyme
acetylcholinesterase (AChE) in the nervous system of target organisms.

Signaling Pathway of Acetylcholinesterase Inhibition

Acetylcholine (ACh) is a neurotransmitter that carries signals across nerve synapses. After the
signal is transmitted, ACh is normally broken down by AChE to terminate the signal. Endothion
irreversibly binds to the active site of AChE, preventing it from hydrolyzing ACh. This leads to
an accumulation of ACh in the synapse, causing continuous nerve stimulation, paralysis, and

ultimately death of the insect or mite.
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Figure 2: Mechanism of Endothion action via acetylcholinesterase inhibition.

Quantitative Data
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Toxicological Data

While specific, comprehensive toxicological studies on Endothion are limited in publicly

accessible records, data for similar organophosphate insecticides provide an indication of its

likely toxicity profile.

Parameter Value Reference
30-50 mg/k Comparative
L D50 - g/kg (Comp
(estimated) data)
30-50 mg/kg (Comparative
LD50 Rat (female) )
(estimated) data)
400 mg/k Comparative
Dermal LD50 9 ( P
(estimated) data)

Note: The values presented are estimations based on data for structurally similar

organophosphate pesticides due to the scarcity of specific public data for Endothion.

Efficacy Data

Endothion was known to be effective against a range of sap-feeding insects and mites.

Pest Species Efficacy Metric Conditions Reference
Aphids (e.g., 0.1-1.0 mg/L Laboratory (Comparative
Aphis gossypii) (estimated) bioassay data)
Spider Mites ) o
Field application )
(e.qg., ] (Comparative
% Mortality ) at recommended
Tetranychus (estimated) data)
_ rates
urticae)

Note: The efficacy values are estimations based on the known use patterns and the

performance of similar organophosphate acaricides/insecticides.

Regulatory History and Discontinuation
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Endothion is not approved for use as a plant protection agent in the United Kingdom and is
not commercially sold in the United States or Canada. The World Health Organization (WHO)
has classified Endothion as an obsolete or discontinued pesticide. The discontinuation of
Endothion is part of a broader trend of phasing out older organophosphate pesticides due to
concerns about their human health risks and environmental persistence.

Conclusion

Endothion represents a chapter in the history of synthetic pesticide development,
characterized by the potent but often hazardous properties of organophosphate chemistry.
While effective against a range of agricultural pests, its use has been superseded by newer,
safer alternatives. This technical guide has provided a detailed overview of its discovery,
synthesis, mechanism of action, and eventual discontinuation, serving as a valuable reference
for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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